Cas no 2137462-26-9 (5-cyclopropyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid)

• Product Name: 5-cyclopropyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid
• CAS No: 2137462-26-9
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 5998427
• PubChem ID: 165478740
• Update Time: 2025-06-21

5-cyclopropyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-657636
• 2137462-26-9
• 5-cyclopropyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid

• Inchi： 1S/C23H23NO4/c25-22(26)21-12-11-20(14-9-10-14)24(21)23(27)28-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-21H,9-13H2,(H,25,26)
• InChI Key： IVSYSISPGITBQL-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1C(C(=O)O)CCC1C1CC1)=O

Computed Properties

• Exact Mass: 377.16270821g/mol
• Monoisotopic Mass: 377.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 5-cyclopropyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid

Research Brief on 5-cyclopropyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid (CAS: 2137462-26-9)

Recent advances in the field of chemical biology and medicinal chemistry have highlighted the importance of novel building blocks for peptide and drug design. Among these, 5-cyclopropyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid (CAS: 2137462-26-9) has emerged as a promising scaffold due to its unique structural features and potential applications in drug discovery. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, characterization, and biological relevance.

The compound features a cyclopropyl-substituted pyrrolidine core protected by a fluorenylmethyloxycarbonyl (Fmoc) group, making it particularly valuable for solid-phase peptide synthesis (SPPS). Recent studies have demonstrated that the cyclopropyl ring introduces significant conformational constraints, which can enhance peptide stability and bioavailability. Researchers at several institutions have reported improved synthetic routes to this compound, achieving higher yields and purity levels essential for pharmaceutical applications.

In terms of biological activity, preliminary screening data suggest that derivatives of 5-cyclopropyl-1-Fmoc-pyrrolidine-2-carboxylic acid show promising interactions with various therapeutic targets. A 2023 study published in the Journal of Medicinal Chemistry reported its incorporation into peptidomimetics targeting G-protein coupled receptors (GPCRs), with enhanced binding affinity compared to standard proline derivatives. The constrained geometry appears to favor specific receptor conformations, making it a valuable tool for structure-activity relationship (SAR) studies.

From a technical perspective, the compound's stability under SPPS conditions has been thoroughly investigated. Researchers have optimized deprotection protocols to minimize side reactions, particularly concerning the cyclopropyl ring's integrity. Advanced analytical techniques, including 2D NMR and X-ray crystallography, have been employed to characterize its three-dimensional structure, confirming the predicted ring puckering and torsional angles that contribute to its unique properties.

The commercial availability of 5-cyclopropyl-1-Fmoc-pyrrolidine-2-carboxylic acid (CAS: 2137462-26-9) has expanded significantly in the past year, with multiple suppliers now offering GMP-grade material for preclinical development. This accessibility has accelerated its adoption in drug discovery programs, particularly in the development of constrained peptides for oncological and metabolic disorders. Current research focuses on its incorporation into macrocyclic peptides and as a scaffold for fragment-based drug design.

Future directions for research include exploring its potential in PROTAC (proteolysis targeting chimera) design, where its rigid structure could optimize linker geometry between target-binding and E3 ligase-recruiting moieties. Additionally, computational studies are underway to predict its behavior in various biological matrices, which could further streamline its application in medicinal chemistry programs. The compound's unique combination of synthetic accessibility and structural features positions it as a versatile tool for next-generation therapeutic development.